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Possible . . .
Symptoms Recommended Solution Prevention Tips
Cause
Incorrect Cloudy solution, Use freshly opened, dry DMSO. Always use the
Solvent or visible crystals Gently warm the solution to 60°C ~ recommended co-
Storage forming upon and use sonication to re-dissolve solvent systems for
dilution or storage. [1]. aqueous solutions (see
protocols below) [1] [2].
Solution Precipitation occurs Ensure final concentration in Prepare working
Exceeds immediately after agueous solution does not solutions fresh daily and
Solubility dilution into an exceed 1-2 mg/mL. Dilute stock avoid long-term storage
Limit aqueous buffer. solution slowly into pre-warmed of diluted solutions.
agueous phase with vigorous
stirring [1].
Inadequate Inconsistent Follow the sequential addition Adhere strictly to
Preparation experimental results  method for co-solvents. Always published preparation
Technique due to uneven drug clarify the solution at each step protocols.

concentration.

before adding the next solvent [1]

[2].
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Verified Experimental Protocols for Solution
Preparation

The supplier, MedChemExpress (MCE), provides specific handling instructions that are critical for success

[1].

Protocol 1: For In Vivo Studies (Recommended)

This protocol yields a clear solution of at least 1.67 mg/mL and is suitable for animal studies [1].

¢ Solvent System: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline [1].

e Preparation Steps:
o Add 100 pL of Verosudil DMSO stock solution (16.7 mg/mL) to 400 pL of PEG300. Mix evenly.
o Add 50 pL of Tween-80 to the mixture. Mix evenly until clear.
o Finally, add 450 pL of Saline to adjust the volume to 1 mL. Mix thoroughly [1].

Protocol 2: Alternative In Vivo Formulation

¢ Solvent System: 10% DMSO + 90% (20% SBE-B-CD in Saline) [1].
e Preparation Steps:
o Add 100 pL of Verosudil DMSO stock solution (16.7 mg/mL) to 900 pL of 20% SBE-B3-CD in
Saline [1].
o Mix evenly until the solution is clear.

Protocol 3: For Long-Term Dosing (Use Carefully)

¢ Note: This protocol is for continuous dosing periods exceeding half a month.

¢ Solvent System: 10% DMSO + 90% Corn Oil [1].

¢ Preparation Steps:
o Add 100 pL of Verosudil DMSO stock solution (16.7 mg/mL) to 900 uL of Corn oil.
o Mix evenly until clear [1].
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Standard Operating Procedure for Stock Solution
Preparation

For a 10 mM stock solution in DMSO:

e Calculate Mass: Weigh 3.27 mg of Verosudil (MW: 327.40 g/mol) for a final volume of 1 mL [1] [2].

¢ Add Solvent: Add the powder to a volumetric vial and add dry, freshly opened DMSO to a final
volume of 1 mL.

¢ Dissolve: Sonicate and warm the solution to 60°C to aid dissolution [1].

¢ Store: Aliquot the clarified stock solution and store it at -20°C for short-term use (1 month) or -80°C
for long-term storage (6 months). Avoid repeated freeze-thaw cycles [1].

Troubleshooting Flowchart

This flowchart outlines the logical steps to diagnose and fix precipitation problems.
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s your stock solution
in DMSO clear?

No Does not dissolve

Gently warm to 60°C Discard and prepare a

fresh stock solution.

Yes
and sonicate.

Are you using a valldated
in vivo formulation?

No

Follow Protocol 1 or 2

for co-solvent addition.

Check final concentratlon
Is it <2 mg/mL?

Further dilute the solution
with the correct solvent system.

Solution Ready
for Experiment
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Key Technical Specifications

Parameter Specification

Source

Molecular Weight 327.40 g/mol

Solubility in DMSO 16.67 mg/mL (50.92 mM); requires warming and sonication.

CAS Number 1414854-42-4
Storage (Powder) -20°C for 3 years; 4°C for 2 years.
Storage (Solution) -80°C for 6 months; -20°C for 1 month.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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